Cas no 38948-08-2 (Dithermamine)

Dithermamine structure
Dithermamine structure
Product name:Dithermamine
CAS No:38948-08-2
MF:C30H40N4O2
MW:488.664207458496
CID:2055137

Dithermamine Chemical and Physical Properties

Names and Identifiers

    • Dithermamine
    • [8,10'-Bi-7,14-methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocine]-11,11'-dione, 1,1',3,3',4,4',6,6',7,7',9,10,13,13',14,14',14a,14'a-octadecahydro-, [7α,8(7'R*,14'R*,14'aS*),7α,7aα,14α]- (9CI)
    • Inchi: 1S/C30H40N4O2/c35-28-10-8-23(29-22-14-21(18-34(28)29)26-6-2-4-12-32(26)16-22)24-7-9-27-19-13-20(17-33(27)30(24)36)25-5-1-3-11-31(25)15-19/h7,9,19-22,25-26H,1-6,8,10-18H2
    • InChI Key: GUEYPHNOECJYSV-UHFFFAOYSA-N
    • SMILES: O=C1N2C(C3CN4C(CCCC4)C(C2)C3)=C(C2C(=O)N3C(C4CN5C(CCCC5)C(C3)C4)=CC=2)CC1

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 722.9±60.0 °C(Predicted)
  • pka: 9.66±0.40(Predicted)

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